C.I. Acid Orange 20

• CAS No.: 523-44-4
• Product Name: C.I. Acid Orange 20
• Molecular Formula: C16H11N2NaO4S
• Molecular Weight: 350.32
• IUPAC Name: sodium;4-[(4-hydroxynaphthalen-1-yl)diazenyl]benzenesulfonate
• Standard InChI: InChI=1S/C16H12N2O4S.Na/c19-16-10-9-15(13-3-1-2-4-14(13)16)18-17-11-5-7-12(8-6-11)23(20,21)22;/h1-10,19H,(H,20,21,22);/q;+1/p-1
• Standard InChIKey: AZLXCBPKSXFMET-ZAGWXBKKSA-M
• SMILES: C1=CC=C2C(=C1)C(=CC=C2O)N=NC3=CC=C(C=C3)S(=O)(=O)[O-].[Na+]
• Appearance: Solid powder
• Description: C.I. Acid Orange 20, also known as Tropaeolin 000 No. 1, is a dye.
• Purity: purity unknown.
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: C.I. Acid Orange 20; Japan Orange 402; Java Orange I; Nankai Acid Orange I; Orange I, sodium salt; Tertracid Orange I; Yellow 404; Tropaeolin 000 No. 1
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• PubChem Compound: 135513128
• Last Modified: Nov 11 2021